Cas no 63238-66-4 (Benzoylhypaconine)

• Product Name: Benzoylhypaconine
• CAS No: 63238-66-4
• Molecular Formula: C₃₁H₄₃NO₉
• Molecular Weight: 573.6744
• CID: 829288
• PubChem ID: 71571448

Benzoylhypaconine Properties

Names and Identifiers

• Benzoylhypacoitine
• Benzoylhypaconine
• 1,4-Bis(2-methylstyryl)benzene
• Benzoylhypaconitine
• Benzoylmesaconine
• [(1S,2R,3R,4R,5R,6S,7S,8R,10R,13S,16S,17R,18R)-5,7,8-Trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl
• 63238-66-4
• [(2R,3R,4R,5R,6S,7S,8R,13S,16S,17R,18R)-5,7,8-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
• 1ST40292
• DA-51029
• [(2R,3R,4R,5R,6S,7S,8R,13S,17R)-5,7,8-Trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate

• MDL： MFCD01673481
• InChIKey： MDFCJNFOINXVSU-GKDGFMLWSA-N
• Inchi： 1S/C31H43NO9/c1-32-14-28(15-37-2)12-11-18(38-3)30-17-13-29(35)25(41-27(34)16-9-7-6-8-10-16)19(17)31(36,24(33)26(29)40-5)20(23(30)32)21(39-4)22(28)30/h6-10,17-26,33,35-36H,11-15H2,1-5H3/t17-,18+,19-,20?,21?,22-,23-,24+,25-,26+,28+,29-,30+,31-/m1/s1
• SMILES： O([H])[C@]12[C@]([H])([C@@]([H])([C@@]3([C@@]([H])([C@@]1([H])[C@@]([H])(C3([H])[H])[C@@]13[C@]([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])OC([H])([H])[H])C([H])([H])N(C([H])([H])[H])[C@]1([H])C2([H])C([H])([C@@]34[H])OC([H])([H])[H])OC([H])([H])[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)O[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 573.293782g/mol
• Surface Charge: 0
• XLogP3: 0.3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 8
• Monoisotopic Mass: 573.293782g/mol
• Monoisotopic Mass: 573.293782g/mol
• Topological Polar Surface Area: 127Ų
• Heavy Atom Count: 41
• Complexity: 1050
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 573.7

Experimental Properties

• LogP: 0.65430
• PSA: 127.15000
• Boiling Point: 663.6±55.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 355.1±31.5 °C
• Solubility: Very slightly soluble (0.86 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),